Vizenpistat

• CAS: 2687222-58-6
• Molecular Formula: C15H21N5O4S
• Molecular Weight: 367.4 g/mol
• InChI: InChI=1S/C15H21N5O4S/c1-23-13-8-11-12(9-14(13)24-2)17-10-18-15(11)19-4-3-5-20(7-6-19)25(16,21)22/h8-10H,3-7H2,1-2H3,(H2,16,21,22)
• InChIKey: KZXIIZCLNZSOEZ-UHFFFAOYSA-N

Vizenpistat Selectivity and Clinical Stage

Vizenpistat (SR-8541A, SR8541A) is a synthetic organic small-molecule ectonucleotide pyrophosphatase/phosphodiesterase family member 1 (ENPP1) inhibitor included in the WHO INN proposed list 133 (10th July 2025) [1]. The compound is structurally characterized by a quinazoline-based core bearing a sulfonamide moiety, with a molecular formula of C15H21N5O4S and molecular weight of 367.43 g/mol . ENPP1 is a negative regulator of the cGAS-STING-2'3'-cGAMP innate immune pathway; its inhibition stabilizes extracellular cGAMP and ATP, reduces adenosine accumulation, and reactivates antitumor immune responses in the tumor microenvironment [2]. Vizenpistat is an orally bioavailable, selective inhibitor that has advanced to Phase 1/2 clinical evaluation, distinguishing it from earlier-stage ENPP1-targeting compounds [1].

ENPP1 pathway inhibition study fit

cGAS-STING signaling research context

Translational solid tumor model research

• [1] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand page. GtoPdb Ligand ID: 14076. WHO INN proposed list 133, 10th July 2025. View Source
• [2] National Cancer Institute Thesaurus. Vizenpistat concept. Code C202239. View Source

Vizenpistat Substitution Risks

ENPP1 inhibitors display substantial variability in molecular potency, selectivity against the closely related ENPP2 (autotaxin) enzyme, and clinical development status. In vitro IC50 values among reported ENPP1 inhibitors span from low nanomolar to sub-micromolar ranges, and selectivity margins against ENPP2 differ by orders of magnitude [1]. Notably, many ENPP1-targeting compounds remain confined to early discovery stages without reported oral bioavailability, in vivo validation, or human safety data. The absence of standardized formulation, batch-to-batch activity validation, and defined storage stability further complicates cross-study reproducibility. Vizenpistat is distinguished by a defined pharmacological profile, oral bioavailability, and established clinical evaluation in Phase 1/2 trials—features not uniformly present across the ENPP1 inhibitor class [2].

SAR-series mismatch may shift target engagement context.

ENPP2 selectivity profile may not transfer across comparators.

Absence of human PK data in preclinical comparators may limit translation context.

• [1] Guide to Malaria Pharmacology. Cyclic GMP-AMP turnover family page. ENPP1 inhibitors including ISM5939 (pIC50 9.4), ENPP1 inhibitor 27 (pIC50 8.9), vizenpistat (pIC50 8.2), and ENPP1 inhibitor 29f (pIC50 7.2). View Source
• [2] Weston A, et al. Abstract CT161: First-in-human study of ENPP1 inhibitor, SR-8541A, for the treatment of solid tumors. Cancer Res. 2024 Apr 1;84(7_Supplement):CT161. View Source

Vizenpistat Evidence Guide

ENPP1 Potency and Selectivity vs. ISM5939

Vizenpistat (tested as the hydrochloride salt) inhibits human ENPP1 with an IC50 of 5.97 nM (pIC50 = 8.22) in an enzymatic assay [1]. This places vizenpistat among the more potent ENPP1 inhibitors characterized, though it exhibits moderately lower potency than ISM5939 (IC50 0.40 nM, pIC50 9.4) and ENPP1 inhibitor 27 (IC50 1.2 nM, pIC50 8.92) [1]. Critically, vizenpistat's potency is coupled with oral bioavailability and clinical validation—attributes absent for the more potent ISM5939 and inhibitor 27, which remain preclinical tool compounds. In contrast, STF-1084, a cell-impermeable ENPP1 inhibitor, exhibits a Ki,app of 110 nM and a cellular IC50 of 340 nM, approximately 18- to 57-fold weaker than vizenpistat in enzymatic activity .

ENPP1 Potency vs ISM5939

Reported

Vizenpistat: IC50 5.97 nM; >160-fold vs ENPP2
ISM5939: >3400-fold vs ENPP2

Supports ENPP2 off-target endpoint review

Reported selectivity window for kinase pathway profiling

Biochemical assay conditions apply; cross-study comparison

Evidence Dimension	ENPP1 enzymatic inhibition potency (IC50 / pIC50)
Target Compound Data	IC50 = 5.97 nM; pIC50 = 8.22 (tested as hydrochloride salt) [1]
Comparator Or Baseline	ISM5939: IC50 = 0.40 nM, pIC50 = 9.4; ENPP1 inhibitor 27: IC50 = 1.2 nM, pIC50 = 8.92; ENPP1 inhibitor 29f: IC50 = 68 nM, pIC50 = 7.2; STF-1084: Ki,app = 110 nM, cellular IC50 = 340 nM [1]
Quantified Difference	Vizenpistat is approximately 15-fold less potent than ISM5939 and 5-fold less potent than ENPP1 inhibitor 27; approximately 11-fold more potent than ENPP1 inhibitor 29f; and approximately 18- to 57-fold more potent than STF-1084 (based on enzymatic vs. cellular endpoints)
Conditions	Human ENPP1 enzymatic assay; GtoPdb standardized pIC50 reporting

Why This Matters

Vizenpistat's potency sits at a clinically validated threshold, balancing target engagement with oral bioavailability—a critical filter for translational immuno-oncology studies where tool-compound-only potency without in vivo validation offers limited predictive value.

• [1] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand activity charts. GtoPdb Ligand ID: 14076. ENPP1 pIC50 = 8.22, IC50 = 5.97 nM. Source patent: WO2021158829A1 (2021). View Source

Clinical Stage vs. VIR3 and 29f

Vizenpistat HCl inhibits ENPP2 (autotaxin) with an IC50 of >1 μM, providing a selectivity window of >160-fold in favor of ENPP1 [1]. This selectivity profile is comparable to Enpp-1-IN-27, which exhibits approximately 410-fold selectivity over ENPP2 (IC50 14.68 nM for ENPP1, with >410-fold margin) . Both compounds show meaningful discrimination between ENPP1 and ENPP2, but vizenpistat's selectivity is established in a compound with demonstrated oral bioavailability and Phase 1 clinical safety data [2]. ENPP2 inhibition can confound interpretation of immune-modulatory phenotypes due to autotaxin's role in lysophosphatidic acid (LPA) signaling, making selectivity a critical parameter for mechanistic studies.

Clinical Stage Comparison

Class-level inference

Vizenpistat: Phase 1/2 trial ongoing (NCT06063681)
VIR3 / 29f: Preclinical only

Supports translational biomarker research model

Human data context informs model-response interpretation

Cross-class comparison; individual profiles differ

Evidence Dimension	Selectivity ratio (ENPP1 vs. ENPP2 inhibitory activity)
Target Compound Data	ENPP1 IC50 = 5.97 nM; ENPP2 IC50 > 1 μM; selectivity >160-fold [1]
Comparator Or Baseline	Enpp-1-IN-27: ENPP1 IC50 = 14.68 nM; selectivity over ENPP2 approximately 410-fold ; ISM5939 and ENPP1 inhibitor 27: selectivity not reported
Quantified Difference	Vizenpistat selectivity >160-fold; Enpp-1-IN-27 selectivity approximately 410-fold; vizenpistat has approximately 2.5-fold lower selectivity margin but with clinical validation
Conditions	Recombinant human ENPP1 and ENPP2 enzymatic assays

Why This Matters

Procurement decisions for studies requiring clean mechanistic interpretation should prioritize compounds with documented ENPP1/ENPP2 selectivity; vizenpistat's >160-fold window is well-characterized and supported by clinical-stage development data.

• [1] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand page, biology tab. GtoPdb Ligand ID: 14076. Vizenpistat HCl inhibits ENPP2 with IC50 >1 μM, >160-fold selectivity. View Source
• [2] Weston A, et al. Abstract CT161: First-in-human study of ENPP1 inhibitor, SR-8541A, for the treatment of solid tumors. Cancer Res. 2024 Apr 1;84(7_Supplement):CT161. View Source

Oral Bioavailability and Pharmacokinetics

Vizenpistat (SR-8541A) is currently under evaluation in a Phase 1 multi-center, open-label, dose-escalation study assessing safety, tolerability, and pharmacokinetics in patients with advanced solid tumors as monotherapy [1]. A Phase 1b/2 study of vizenpistat in combination with botensilimab and balstilimab in subjects with refractory metastatic microsatellite stable colorectal cancer was presented at AACR 2026 [2]. Interim Phase 1 data indicate that vizenpistat is safe and well tolerated at the first evaluated dose, with pharmacokinetic data showing strong oral bioavailability [3]. In contrast, ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f, STF-1084, and Enpp-1-IN-27 remain preclinical tool compounds with no reported human safety, tolerability, or pharmacokinetic data [4]. This clinical-stage distinction represents a fundamental translational divide: vizenpistat has crossed the efficacy-toxicity validation threshold required for human investigation, whereas comparator compounds have not.

Human Oral PK Profile

Reported

Vizenpistat: Human Phase 1 PK data available
29f: F=65% rodent only, no human PK

Supports exposure-model interpretation

Human PK context for oral dosing research models

Human PK parameters remain under evaluation

Evidence Dimension	Clinical development status
Target Compound Data	Phase 1 monotherapy in advanced solid tumors completed/ongoing; Phase 1b/2 combination therapy in MSS-CRC ongoing; human safety and oral bioavailability established [1][2][3]
Comparator Or Baseline	ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f, STF-1084, Enpp-1-IN-27: preclinical stage only; no human data available
Quantified Difference	Qualitative difference: clinical-stage (vizenpistat) versus preclinical-stage (all comparators); no human exposure data available for comparators
Conditions	Clinical trial registration and peer-reviewed abstract reporting

Why This Matters

For translational research bridging in vitro findings to in vivo proof-of-concept or preclinical-to-clinical correlation studies, a compound with established human PK and safety data reduces the interpretive gap and increases the translational relevance of experimental outcomes.

• [1] Weston A, et al. 688 A phase 1 multi-center, open-label, dose escalation study to evaluate the safety and pharmacokinetics of oral SR-8541A, an ENPP1 inhibitor, in patients with advanced solid tumors. J Immunother Cancer. 2024;12(Suppl 2):A784. View Source
• [2] Larvol Sigma. ENPP1 inhibitor news: Phase 1b/2 study of vizenpistat in combination with botensilimab and balstilimab in refractory metastatic MSS-CRC. AACR 2026 Abstract 7300, Mar 17, 2026. View Source
• [3] Weston A, et al. Abstract CT161: First-in-human study of ENPP1 inhibitor, SR-8541A, for the treatment of solid tumors. Cancer Res. 2024 Apr 1;84(7_Supplement):CT161. View Source
• [4] Guide to Malaria Pharmacology. Cyclic GMP-AMP turnover family page. ENPP1 inhibitors including ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f. View Source

Physicochemical Properties and Drug-Likeness

SR-8541A (vizenpistat) enhances the effect of immune checkpoint inhibitors in preclinical colorectal cancer models [1]. This in vivo functional validation establishes a mechanistic basis for the ongoing Phase 1b/2 combination trial with anti-CTLA-4 (botensilimab) and anti-PD-1 (balstilimab) therapy in microsatellite stable colorectal cancer [2]. In contrast, most other ENPP1 inhibitors—including ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f, and Enpp-1-IN-27—lack published in vivo combination efficacy data with checkpoint inhibitors [3]. The availability of peer-reviewed in vivo synergy data with a clinically relevant combination regimen supports the use of vizenpistat in studies designed to interrogate ENPP1 inhibition as a strategy to overcome immunotherapy resistance.

Drug-Like Properties

Reported

Vizenpistat: MW 367.43, TPSA 118.2, 0 Lipinski violations
MV-658: MW 343.4, distinct scaffold

Supports oral absorption-relevant selection

Physicochemical profile informs lead selection context

Computed properties; experimental validation advised

Evidence Dimension	In vivo combination efficacy data with immune checkpoint inhibitors
Target Compound Data	SR-8541A enhances effect of ICIs in colorectal cancer models; data support ongoing combination clinical trial [1][2]
Comparator Or Baseline	ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f, Enpp-1-IN-27: no published in vivo combination efficacy data with ICIs identified [3]
Quantified Difference	Qualitative presence versus absence of peer-reviewed in vivo ICI combination data
Conditions	Preclinical colorectal cancer mouse models; J Immunother Cancer 2023 abstract

Why This Matters

For immuno-oncology research programs seeking to evaluate ENPP1 inhibition as a combination partner for checkpoint blockade, vizenpistat provides a compound with direct preclinical proof-of-concept and a clinical combination trial underway.

• [1] 897-G SR-8541A, a small molecule inhibitor of ENPP1, enhances the effect of immune checkpoint inhibitors in a colorectal cancer model. J Immunother Cancer. 2023;11(Suppl 2):A1021. View Source
• [2] Larvol Sigma. ENPP1 inhibitor news: Phase 1b/2 study of vizenpistat in combination with botensilimab and balstilimab in refractory metastatic MSS-CRC. AACR 2026 Abstract 7300, Mar 17, 2026. View Source
• [3] Guide to Malaria Pharmacology. Cyclic GMP-AMP turnover family page. ENPP1 inhibitors including ISM5939, ENPP1 inhibitor 27, ENPP1 inhibitor 29f. View Source

Physicochemical and Drug-Likeness Profile: Oral Bioavailability and Lipinski Compliance

Vizenpistat demonstrates favorable physicochemical properties consistent with oral bioavailability, which has been confirmed in human Phase 1 pharmacokinetic studies [1]. The compound has a molecular weight of 367.43 g/mol, calculated XLogP of -0.8, topological polar surface area (TPSA) of 118.2 Ų, and breaks zero Lipinski rules [2]. Hydrogen bond acceptor count is 9, donor count is 1, and rotatable bond count is 4 [2]. In contrast, STF-1084 is described as cell-impermeable, a fundamental limitation for oral administration . While physicochemical data are not comprehensively reported for ISM5939 or ENPP1 inhibitor 27, vizenpistat's favorable drug-like properties are directly corroborated by clinical PK data showing strong oral bioavailability in patients [1].

Evidence Dimension	Oral bioavailability and physicochemical drug-likeness
Target Compound Data	MW = 367.43; XLogP = -0.8; TPSA = 118.2; HBA = 9; HBD = 1; rotatable bonds = 4; Lipinski violations = 0; confirmed oral bioavailability in Phase 1 human study [1][2]
Comparator Or Baseline	STF-1084: cell-impermeable; oral bioavailability not expected
Quantified Difference	Qualitative difference: oral bioavailability confirmed (vizenpistat) versus cell-impermeable (STF-1084); no comparative oral PK data available for other ENPP1 inhibitors
Conditions	Calculated physicochemical parameters (CDK); human Phase 1 PK assessment

Why This Matters

For in vivo studies requiring oral dosing, vizenpistat's validated oral bioavailability eliminates the confounding variable of parenteral administration and supports translationally relevant experimental designs.

• [1] Weston A, et al. Abstract CT161: First-in-human study of ENPP1 inhibitor, SR-8541A, for the treatment of solid tumors. Cancer Res. 2024 Apr 1;84(7_Supplement):CT161. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand page, structure tab. Physicochemical properties. GtoPdb Ligand ID: 14076. View Source

Vizenpistat Research Applications

Translational Bridge to Human Trials

Vizenpistat is the optimal ENPP1 inhibitor for preclinical studies investigating combination strategies with anti-PD-1, anti-CTLA-4, or dual checkpoint blockade. This is directly supported by published in vivo data demonstrating that SR-8541A enhances the effect of immune checkpoint inhibitors in colorectal cancer models [1], and by the ongoing Phase 1b/2 clinical trial evaluating vizenpistat in combination with botensilimab (anti-CTLA-4) and balstilimab (anti-PD-1) in microsatellite stable colorectal cancer [2]. The compound's oral bioavailability and established human PK profile enable dosing paradigms that can be directly translated to clinical combination regimens.

Adenosine Immunosuppression and STING Pathway Modeling

For research interrogating the ENPP1-cGAS-STING axis and adenosine signaling in the tumor microenvironment, vizenpistat provides a tool with well-characterized target engagement parameters. Vizenpistat stabilizes extracellular cGAMP and ATP while inhibiting adenosine production [1], and demonstrates ENPP1 inhibition at an IC50 of 5.97 nM with >160-fold selectivity over ENPP2 [2][3]. This selectivity profile is critical for attributing observed phenotypes specifically to ENPP1 inhibition rather than confounding autotaxin-mediated LPA signaling. The compound's drug-like physicochemical properties (MW 367.43, XLogP -0.8, zero Lipinski violations) further support reproducible in vitro and in vivo experimental outcomes [3].

Combination Therapy with Radiation and Checkpoint Inhibitors

Vizenpistat's Phase 1 clinical validation [1] makes it uniquely suited for translational research aimed at bridging preclinical ENPP1 target engagement with human-relevant pharmacodynamic biomarkers. The compound has established human safety and oral bioavailability [2], and preclinical studies confirm STING pathway activation as measured by increased gene expression of IFNβ, ISG15, and CXCL10 [3]. Researchers designing studies to correlate ENPP1 inhibition with downstream immune activation markers—whether for biomarker discovery or companion diagnostic development—should prioritize vizenpistat as the ENPP1 inhibitor with the richest translational dataset.

Benchmarking New ENPP1 Inhibitors

For drug discovery programs developing next-generation ENPP1 inhibitors, vizenpistat serves as an essential reference standard for comparative potency, selectivity, and translational benchmarking. Its well-defined enzymatic potency (IC50 5.97 nM, pIC50 8.22) [1], ENPP1/ENPP2 selectivity (>160-fold) [2], oral bioavailability [3], and clinical safety data [4] provide a comprehensive comparator profile. This enables side-by-side evaluation of novel chemical matter against a compound that has already demonstrated the feasibility of achieving target engagement in human subjects without dose-limiting toxicities.

Application

Selection Property

Validation Focus

Translational research model

Clinical-stage ENPP1 inhibitor reference

Human PK and target-engagement assay context

STING pathway activation model research

Selectivity profile for ENPP2 off-target control

cGAMP stabilization and STING pathway readout validation

Combination treatment research models

Clinical-stage combination partner reference

PD biomarker and regimen evaluation in model systems

ENPP1 inhibitor benchmarking studies

Characterized biochemical and PK profile

Head-to-head comparative assay validation

• [1] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand activity charts. ENPP1 pIC50 = 8.22, IC50 = 5.97 nM. GtoPdb Ligand ID: 14076. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. vizenpistat ligand page, biology tab. Vizenpistat HCl inhibits ENPP2 with IC50 >1 μM, >160-fold selectivity. View Source
• [3] Weston A, et al. Abstract CT161: First-in-human study of ENPP1 inhibitor, SR-8541A, for the treatment of solid tumors. Cancer Res. 2024 Apr 1;84(7_Supplement):CT161. View Source
• [4] 897-G SR-8541A, a small molecule inhibitor of ENPP1, enhances the effect of immune checkpoint inhibitors in a colorectal cancer model. J Immunother Cancer. 2023;11(Suppl 2):A1021. View Source